Cas no 398997-87-0 (N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide)

• Product Name: N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide
• CAS No: 398997-87-0
• MF: C₂₇H₃₀N₄O₃
• MW: 458.552106380463
• CID: 6085586
• PubChem ID: 135517166
• Update Time: 2025-07-03

N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide
• (E)-3-(4-benzhydrylpiperazin-1-yl)-N-(2,4-dihydroxybenzylidene)propanehydrazide
• 1-Piperazinepropanoic acid, 4-(diphenylmethyl)-, 2-[(2,4-dihydroxyphenyl)methylene]hydrazide
• N'-[(1E)-(2,4-DIHYDROXYPHENYL)METHYLIDENE]-3-[4-(DIPHENYLMETHYL)PIPERAZIN-1-YL]PROPANEHYDRAZIDE
• 3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]propanamide
• HMS1651H14
• CHEMBL3195783
• F0840-0112
• SMR000237767
• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,4-dihydroxybenzylidene)propanehydrazide
• AKOS016287128
• 398997-87-0
• MLS000696999

• Inchi： 1S/C27H30N4O3/c32-24-12-11-23(25(33)19-24)20-28-29-26(34)13-14-30-15-17-31(18-16-30)27(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-12,19-20,27,32-33H,13-18H2,(H,29,34)
• InChI Key： MUTZDQVHBZCYEX-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=CC2=CC=C(O)C=C2O)=O)CCN(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 458.23179083g/mol
• Monoisotopic Mass: 458.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 8.29±0.40(Predicted)

Additional information on N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide

Introduction to N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS No. 398997-87-0)

N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide, identified by its CAS number 398997-87-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperazine moiety and a hydrazide functional group. The presence of multiple substituents, such as the 2,4-dihydroxyphenyl and diphenylmethyl groups, contributes to its unique chemical properties and potential biological activities.

The structural composition of N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide makes it a promising candidate for further investigation in various therapeutic areas. The piperazine ring is known for its role in many pharmacologically active compounds, often contributing to properties such as receptor binding affinity and metabolic stability. In contrast, the hydrazide group is frequently employed in medicinal chemistry due to its ability to participate in hydrogen bonding interactions, which can enhance the binding affinity of a molecule to its target.

Recent advancements in chemical biology have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound in question exemplifies this trend by integrating several key structural features that are known to enhance biological activity. For instance, the 2,4-dihydroxyphenyl moiety is commonly associated with antioxidant and anti-inflammatory properties, while the diphenylmethyl group can contribute to lipophilicity and membrane permeability. These characteristics make N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide a compelling subject for further exploration.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of this compound position it as a potential lead molecule for the design of new drugs targeting various diseases. For example, its ability to interact with biological targets through multiple binding sites could make it an effective candidate for multitarget drug design strategies.

The hydrazide functional group in N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide also opens up possibilities for further chemical modification. Hydrazides are versatile intermediates that can be readily transformed into other functional groups through various chemical reactions. This flexibility allows researchers to fine-tune the properties of the molecule, such as its solubility, bioavailability, and metabolic stability, making it an attractive platform for drug development.

Current research in medicinal chemistry increasingly focuses on the synthesis of hybrid molecules that combine elements from different chemical classes. The compound under discussion fits well within this paradigm by incorporating features from both phenolic and piperazine-based compounds. Such hybrid structures have shown promise in various preclinical studies due to their enhanced binding affinity and reduced toxicity profiles.

The potential applications of N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide extend across multiple therapeutic areas. Its structural motifs suggest potential activity in fields such as neurology, where piperazine derivatives are commonly investigated for their effects on central nervous system receptors. Additionally, the presence of hydroxyl groups may contribute to its antioxidant properties, making it relevant in the study of oxidative stress-related diseases.

In conclusion, N'-(1E)-(2,4-dihydroxyphenyl)methylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutics that address unmet medical needs.